Cas no 96516-05-1 (3-benzyl(methyl)amino-2,2-dimethylpropanal)

• Product name: 3-benzyl(methyl)amino-2,2-dimethylpropanal
• CAS No: 96516-05-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD16700049
• CID: 4359986
• PubChem ID: 62275792

3-benzyl(methyl)amino-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• Propanal, 2,2-dimethyl-3-[methyl(phenylmethyl)amino]-
• 3-[benzyl(methyl)amino]-2,2-dimethylpropanal
• SCHEMBL340999
• WDA51605
• AKOS011559187
• Z969777028
• 96516-05-1
• EN300-97096
• G60101
• CS-0265230
• 3-(Benzyl(methyl)amino)-2,2-dimethylpropanal
• 993-715-0
• 3-benzyl(methyl)amino-2,2-dimethylpropanal

• MDL： MFCD16700049
• Inchi： InChI=1S/C13H19NO/c1-13(2,11-15)10-14(3)9-12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3
• InChI Key： MIXVFNSHXRSKAF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 205.146664230Da
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-benzyl(methyl)amino-2,2-dimethylpropanal

3-Benzyl(methyl)Amino-2,2-Dimethylpropanal: A Comprehensive Overview

CAS No. 96516-05-1, commonly referred to as 3-benzyl(methyl)amino-2,2-dimethylpropanal, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in drug development, agrochemicals, and specialty chemicals.

The chemical structure of 3-benzyl(methyl)amino-2,2-dimethylpropanal comprises a propanal backbone with a substituted amino group and a benzyl moiety. The presence of the benzyl group introduces aromaticity, while the amino group adds functional versatility. Recent studies have highlighted the compound's ability to act as a precursor in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor agonists.

CAS No. 96516-05-1 has been extensively studied for its role in asymmetric synthesis, where it serves as a chiral auxiliary or a building block for constructing complex molecular architectures. Researchers have reported its utility in the preparation of enantiomerically enriched compounds, which are critical in the pharmaceutical industry for developing drugs with specific therapeutic effects.

In terms of synthesis, 3-benzyl(methyl)amino-2,2-dimethylpropanal can be prepared through various routes, including alkylation of aldehydes or through the use of organocatalysts to facilitate selective transformations. Recent advancements in catalytic methods have improved the efficiency and scalability of these processes, making it more accessible for industrial applications.

The compound's reactivity is another area of active research. Its aldehyde group makes it susceptible to nucleophilic additions, while the amino group can participate in various condensation reactions. These properties make it an ideal candidate for designing multi-component reactions and constructing bioisosteric analogs with enhanced pharmacokinetic profiles.

In the context of drug discovery, CAS No. 96516-05-1 has shown promise as a lead compound for developing agents targeting metabolic disorders and neurodegenerative diseases. Its ability to modulate key enzymes involved in lipid metabolism has been validated in preclinical models, suggesting potential therapeutic applications.

The environmental impact and sustainability aspects of using 3-benzyl(methyl)amino-2,2-dimethylpropanal have also been explored. Researchers are investigating greener synthesis routes and biodegradation pathways to minimize its ecological footprint while maximizing its utility across different industries.

In summary, CAS No. 96516-05-1, or 3-benzyl(methyl)amino-2,2-dimethylpropanal, stands out as a valuable molecule with diverse applications and ongoing research interest. Its structural features and reactivity continue to drive innovation in organic synthesis and drug development, positioning it as a key player in modern chemical research.